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Introduction
SLC26A4, also known as pendrin, is a chloride-bicarbonate (Cl-/HCO3-) exchanger located in

the apical membrane of intercalated cells within the distal nephron of the kidney.[1][2] It plays a

role in renal chloride reabsorption and is implicated in blood pressure regulation.[1][2] The

small molecule SLC26A4-IN-1 (also referred to as PDSinh-C01) is an inhibitor of pendrin.[3][4]

While SLC26A4-IN-1 alone does not exhibit diuretic properties, it has been shown to

significantly potentiate the diuretic and natriuretic effects of loop diuretics like furosemide.[3][5]

This potentiation is particularly pronounced in states of diuretic resistance where pendrin

expression is upregulated.[3][4]

These application notes provide detailed protocols for in vivo assessment of the diuretic

potentiation of SLC26A4-IN-1 in combination with furosemide in a murine model. The protocols

cover both acute and chronic furosemide administration to model different clinical scenarios.

Key Experimental Protocols
In Vivo Assessment of Diuretic Potentiation in Mice
This protocol is designed to evaluate the ability of SLC26A4-IN-1 to enhance the diuretic and

saluretic (salt-excreting) effects of furosemide.
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SLC26A4-IN-1 (PDSinh-C01)

Furosemide

Vehicle (e.g., sterile saline or appropriate solvent for SLC26A4-IN-1)

Male CD-1 or C57Bl/6 mice (8-12 weeks old)

Metabolic cages for single mouse housing

Pipettes and sterile tubes for urine collection

Analytical balance

Flame photometer or ion-selective electrodes for electrolyte analysis

Osmometer

Experimental Workflow Diagram:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3268994?utm_src=pdf-body
https://www.benchchem.com/product/b3268994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acclimation Acute Furosemide Protocol Chronic Furosemide Protocol

House mice in standard conditions

Acclimate to metabolic cages (optional, 24-48h)

Empty bladders by gentle abdominal massage

Administer treatments (IP injection):
- Vehicle

- Furosemide
- SLC26A4-IN-1

- Furosemide + SLC26A4-IN-1

Place mice in individual metabolic cages

Collect urine for 3 hours

Empty bladders again and pool with collected urine

Measure urine volume and analyze electrolytes

Administer furosemide daily for 8 days

On day 9, follow Acute Protocol steps C-H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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